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Compound of Interest

Compound Name: 3-Aminobenzoic-d4 Acid

Cat. No.: B583316 Get Quote

In-Depth Technical Guide: 3-Aminobenzoic-d4
Acid
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on 3-Aminobenzoic-d4 acid, a

deuterated analog of 3-aminobenzoic acid. This stable isotope-labeled compound is a crucial

tool in analytical chemistry, particularly in quantitative mass spectrometry-based assays. Its

primary application lies in its use as an internal standard, ensuring accuracy and precision in

the quantification of 3-aminobenzoic acid or related analytes in complex biological matrices.

Core Compound Data
The fundamental properties of 3-Aminobenzoic-d4 acid are summarized below. The

deuteration provides a distinct mass difference from the unlabeled counterpart, which is

essential for its function as an internal standard in mass spectrometry.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b583316?utm_src=pdf-interest
https://www.benchchem.com/product/b583316?utm_src=pdf-body
https://www.benchchem.com/product/b583316?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b583316?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source(s)

CAS Number 78399-79-8 [1][2][3][4]

Unlabeled CAS Number 99-05-8 [5]

Molecular Formula C₇H₃D₄NO₂ [5]

Molecular Weight 141.16 g/mol [5]

Alternate Names

3-Aminobenzenecarboxylic-d4

Acid, 3-Carboxyaniline-d4,

Aniline-3-carboxylic-d4 Acid

[5]

Application as an Internal Standard in Mass
Spectrometry
3-Aminobenzoic-d4 acid serves as an ideal internal standard for quantitative analysis by

techniques such as liquid chromatography-mass spectrometry (LC-MS) and gas

chromatography-mass spectrometry (GC-MS).[4] The use of stable isotope-labeled internal

standards is considered the gold standard in quantitative mass spectrometry.[6] This is

because their physicochemical properties are nearly identical to the analyte of interest, causing

them to behave similarly during sample preparation, chromatography, and ionization.[6] This

co-elution and similar ionization behavior allow for the correction of analyte loss during sample

processing and variations in instrument response, leading to highly accurate and precise

quantification.[6]

Logical Workflow for Quantitative Analysis using a
Deuterated Internal Standard
The following diagram illustrates the typical workflow for a quantitative LC-MS/MS assay using

a deuterated internal standard like 3-Aminobenzoic-d4 acid.
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Sample Preparation

LC-MS/MS Analysis

Data Processing & Quantification

Biological Sample (e.g., Plasma, Urine)

Spike with 3-Aminobenzoic-d4 Acid (Internal Standard)

Analyte Extraction (e.g., Protein Precipitation, LLE)

Evaporation of Solvent

Reconstitution in Mobile Phase

Injection into LC-MS/MS System

Chromatographic Separation

Mass Spectrometric Detection (MRM Mode)

Peak Area Integration

Calculate Peak Area Ratio (Analyte / Internal Standard)

Generate Calibration Curve

Quantify Analyte Concentration

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b583316?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chorismate

para-Aminobenzoic Acid (PABA)

Dihydropteroate

Folate

Sulfonamides
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. benchchem.com [benchchem.com]

2. texilajournal.com [texilajournal.com]

3. google.com [google.com]

4. medchemexpress.com [medchemexpress.com]

5. scbt.com [scbt.com]

6. benchchem.com [benchchem.com]

To cite this document: BenchChem. [3-Aminobenzoic-d4 Acid CAS number and molecular
weight]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b583316#3-aminobenzoic-d4-acid-cas-number-and-
molecular-weight]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b583316?utm_src=pdf-body-img
https://www.benchchem.com/product/b583316?utm_src=pdf-custom-synthesis
https://www.benchchem.com/pdf/The_Gold_Standard_A_Technical_Guide_to_Deuterated_Standards_in_Mass_Spectrometry.pdf
https://www.texilajournal.com/thumbs/article/Clinical%20Research_Vol%201_Issue%201_Article_6.pdf
https://www.google.com/sorry/index?continue=https://www.youtube.com/watch%3Fv%3DQucsjLNNZoQ&q=EgSsaFbrGJP-j8kGIjASJAFb_poG03JBND8qrpPTPWn5VZpYMuh-xsvyxmkJX5oSzpOV7DKBy74t9W_86P8yAnJSWgFD
https://www.medchemexpress.com/3-aminobenzoic-acid-d4.html
https://www.scbt.com/p/3-aminobenzoic-d4-acid-99-05-8-unlabeled
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_the_Use_of_Deuterated_Internal_Standards_in_Quantitative_Analysis.pdf
https://www.benchchem.com/product/b583316#3-aminobenzoic-d4-acid-cas-number-and-molecular-weight
https://www.benchchem.com/product/b583316#3-aminobenzoic-d4-acid-cas-number-and-molecular-weight
https://www.benchchem.com/product/b583316#3-aminobenzoic-d4-acid-cas-number-and-molecular-weight
https://www.benchchem.com/product/b583316#3-aminobenzoic-d4-acid-cas-number-and-molecular-weight
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b583316?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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